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Compound of Interest

Compound Name: Calcium sulfide (CaS)

Cat. No.: B7801512

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the reduction of phosphogypsum (PG) to
calcium sulfide (CaS) utilizing various reducing agents. The methodologies outlined are based
on established scientific literature and are intended for laboratory-scale synthesis. Calcium
sulfide is a versatile intermediate with applications in the chemical industry, including the
production of thiourea, hydrogen sulfide, and sulfur or sulfuric acid.

Introduction

Phosphogypsum, a byproduct of the phosphate fertilizer industry, is primarily composed of
calcium sulfate dihydrate (CaS0Oa4-2H20). Its disposal presents significant environmental
challenges. The reduction of phosphogypsum to calcium sulfide offers a promising avenue for
valorization, transforming a waste product into a valuable chemical feedstock. This document
details several methods for this conversion, employing different reducing agents and reaction
conditions.

The primary chemical transformation involves the reduction of the sulfate (S(VI)) in calcium
sulfate to sulfide (S(-11)) in calcium sulfide. This can be achieved through high-temperature
reactions with carbonaceous materials, gaseous reducing agents, or through
hydrometallurgical routes.

High-Temperature Reductive Methods
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High-temperature reduction is a common approach for converting phosphogypsum to calcium
sulfide. These methods typically involve heating phosphogypsum in the presence of a reducing
agent in a controlled atmosphere.

Reduction with Carbonaceous Materials

Carbonaceous materials such as coal, coke, and biomass are effective reducing agents for this
process. The general reaction mechanism involves the reduction of calcium sulfate by carbon.

Experimental Protocol: Reduction using Coal
o Preparation of Reactants:

o Dry the phosphogypsum at 220°C for 1 hour to remove moisture and convert it to
anhydrite (CaSO0a).

o Grind the dried phosphogypsum and a high-volatile coal to a fine powder.

o Mix the phosphogypsum and coal in a predetermined ratio (e.g., stoichiometric or with
excess carbon).

e Reaction Setup:
o Place the mixture in a suitable reactor, such as a quartz tube furnace.
o Purge the reactor with an inert gas (e.g., nitrogen) to remove oxygen.
e Reduction Reaction:
o Heat the reactor to the desired temperature, typically in the range of 800°C to 1000°C.[1]
o Maintain the temperature for a specific reaction time, for example, 30 minutes.
o The primary reaction is: CaSOa4 + 2C - CaS + 2COs..
e Product Recovery and Analysis:

o Cool the reactor to room temperature under an inert atmosphere.
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o The solid product, primarily calcium sulfide, can be collected.

o Characterize the product using X-ray diffraction (XRD) to confirm the presence of CaS and
identify any unreacted CaSOa or other byproducts.

Experimental Protocol: Reduction using Sucrose or Citric Acid

Environmentally friendly reducing agents like sucrose and citric acid can also be employed.[2]

[3]

Preparation of Reactants:

o Dry the phosphogypsum to a constant weight at 100°C.[4]

o Homogenize the phosphogypsum with the reducing agent (e.g., a 37% mole fraction of
citric acid).[5][6]

Reaction Setup:

o Place the mixture in alundum crucibles and transfer to a muffle furnace.[6]

Reduction Reaction:

o Heat the furnace according to a specific temperature-time regimen, for instance, heating to
140°C for 30 minutes, holding for 30 minutes, then increasing the temperature to 1073 K
(800°C) and holding for 60 minutes.[3][6]

Product Recovery and Analysis:
o Allow the furnace to cool slowly to room temperature.[6]

o Analyze the resulting composite material using XRD, X-ray Photoelectron Spectroscopy
(XPS), and elemental analysis to determine the formation and purity of CaS.[2][4]

Data Presentation: High-Temperature Reduction

© 2025 BenchChem. All rights reserved. 3/10 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC11597507/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11173703/
https://www.mdpi.com/1420-3049/29/22/5486
https://www.mdpi.com/2079-4991/14/11/904
https://www.researchgate.net/publication/380805046_Studying_the_Process_of_Phosphogypsum_Recycling_into_a_Calcium_Sulphide-Based_Luminophor
https://www.researchgate.net/publication/380805046_Studying_the_Process_of_Phosphogypsum_Recycling_into_a_Calcium_Sulphide-Based_Luminophor
https://pmc.ncbi.nlm.nih.gov/articles/PMC11173703/
https://www.researchgate.net/publication/380805046_Studying_the_Process_of_Phosphogypsum_Recycling_into_a_Calcium_Sulphide-Based_Luminophor
https://www.researchgate.net/publication/380805046_Studying_the_Process_of_Phosphogypsum_Recycling_into_a_Calcium_Sulphide-Based_Luminophor
https://pmc.ncbi.nlm.nih.gov/articles/PMC11597507/
https://www.mdpi.com/1420-3049/29/22/5486
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7801512?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

] . Conversion
Reducing Temperatur  Reaction .
. Efficiency Catalyst Reference
Agent e (°C) Time
(%)
Coal (high
_ 800 - 850 - 95 -100 None [1]
volatile)
Carbon
) 850 - 1000 - - None [1]
Monoxide
Carbon Ferric Oxide
_ 750 - - ] [1]
Monoxide or Magnetite
97.73
Carbon ] N
1180 15 min (decompositi - [7]
Powder & CO
on)
Sulfur
700 1.5 hours 97.91 None [8]
(gaseous)
Citric Acid 800 (1073 K) 60 min - None [315]
Rice Husk + ) 98.38 (yield
900 30 min - [9]
Sludge of CaS)

Note: Conversion efficiency can be defined differently across studies (e.g., decomposition of
CaSO0a vs. yield of CaS).

Reaction Pathway for Carbothermal Reduction
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Caption: Carbothermal reduction of phosphogypsum to calcium sulfide.
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Hydrometallurgical Method

This approach involves the reduction of phosphogypsum in an acidic agueous medium.

Reduction using Metallic Iron in Hydrochloric Acid

In this method, sulfate ions from the acid digestion of phosphogypsum are reduced to sulfide
by hydrogen gas, which is generated in situ by the reaction of metallic iron with hydrochloric
acid.[10][11]

Experimental Protocol
o Preparation of Reactants:

o Use powdered metallic iron (Fe) and phosphogypsum (PG).

o Prepare a concentrated hydrochloric acid (HCI) solution (e.g., 12.06 M).[10]
e Reaction Setup:

o Combine the phosphogypsum and metallic iron in a reaction vessel. A 1.1 mass ratio can
be used as a starting point.[10]

o Place the vessel in a temperature-controlled environment.
e Reduction Reaction:

o Add the hydrochloric acid to the solid mixture. For example, 20 mL of 12.06 M HCl to a
mixture of PG and Fe.[10]

o The reaction of iron with HCI produces hydrogen gas, which then reduces the sulfate ions.

o The reaction time can be varied, with maximum decomposition observed after 30 minutes
in some studies.[10]

o The reaction temperature also influences the process.[10]

e Product Recovery and Analysis:
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o After the reaction, a solid residue will remain.
o Separate the solid residue from the liquid phase.

o The solid residue can be analyzed by XRD to identify the presence of CaS, as well as
other phases like anhydrite, bassanite, and ferrous chloride.[10][11] Other analytical
techniques such as Fourier-Transform Infrared (FTIR) spectroscopy and Scanning
Electron Microscopy (SEM) can also be used for characterization.[7][10]

Reducing Acid Temperatur  Reaction Key

. . L Reference
Agent Medium e Time Findings

Formation of
CaS,

) anhydrite,
] ) 30 min (max. )
Metallic Iron Hydrochloric ] N bassanite,
) Varied decompositio [10][11]
(Fe) Acid (HCI) ) and ferrous
n

chloride in
the solid

residue.

Experimental Workflow for Hydrometallurgical
Reduction
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Caption: Experimental workflow for the hydrometallurgical reduction of phosphogypsum.

Characterization of Calcium Sulfide

Proper characterization of the final product is crucial to determine the success of the reduction

reaction.
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» X-ray Diffraction (XRD): This is the primary technique to confirm the crystalline phase of the
product. The characteristic peaks for calcium sulfide (oldhamite) should be identified.[2][10]

o Fourier-Transform Infrared (FTIR) Spectroscopy: FTIR can be used to monitor the
disappearance of sulfate vibrational bands and the appearance of new bands corresponding
to the sulfide product.

e Scanning Electron Microscopy (SEM): SEM provides information on the morphology and
microstructure of the resulting calcium sulfide particles.[10]

o X-ray Photoelectron Spectroscopy (XPS): XPS is a surface-sensitive technique that can
confirm the elemental composition and oxidation states of the elements present, verifying the
reduction of sulfur.[2]

» lodometric Titration: This chemical method can be used for the quantitative determination of
the calcium sulfide content in the product.[4][12]

Safety Precautions
» High-temperature reactions should be carried out in a well-ventilated area or a fume hood.

e The use of concentrated acids requires appropriate personal protective equipment (PPE),
including gloves, goggles, and a lab coat.

e The potential for the evolution of toxic gases, such as sulfur dioxide (SOz) or hydrogen
sulfide (H2S), should be considered, and appropriate safety measures should be in place.

e Always handle hot materials with appropriate tools and allow them to cool completely before
handling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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